Cas no 851048-56-1 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid)

• Product Name: 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid
• CAS No: 851048-56-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD08741427
• CID: 719971
• PubChem ID: 22110111
• Update Time: 2025-04-19

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 4-(3-METHYL-1,2,4-OXADIAZOL-5-YL)BENZOIC ACID
• 4-(3-methyl-[1,2,4]oxadiazol-5-yl)-benzoic acid
• methyloxadiazolylbenzoicacid
• MB06620
• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoicacid
• SCHEMBL326891
• BJB04856
• 851048-56-1
• KXXLPIJOPGBFTA-UHFFFAOYSA-N
• DTXSID90622492
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)-benzoic acid
• DB-076255
• EF-0745
• Z235347061
• Benzoic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• AKOS008096881
• J-513397
• MFCD08741427
• EN300-27844
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
• CS-0456217
• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid

• MDL： MFCD08741427
• Inchi： 1S/C10H8N2O3/c1-6-11-9(15-12-6)7-2-4-8(5-3-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： KXXLPIJOPGBFTA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2)=NC(C)=N1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.337
• Melting Point: 267-269.5
• Boiling Point: 405.07°C at 760 mmHg
• Flash Point: 198.779°C
• Refractive Index: 1.583
• PSA: 76.22000
• LogP: 1.74320

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Security Information

• Hazard Statement： Harmful